N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]-2-butynamide

• IUPAC Name: N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]but-2-ynamide
• InChI: InChI=1S/C16H18N2O2/c1-2-6-15(19)17-14-11-16(20)18(12-14)10-9-13-7-4-3-5-8-13/h3-5,7-8,14H,9-12H2,1H3,(H,17,19)
• InChI Key: CWAYLIFHXZUOSR-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1CC(=O)N(C1)CCC2=CC=CC=C2
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

The compound is a derivative of pyrrolidine, which is a five-membered ring with one nitrogen atom. The “5-oxo” indicates the presence of a carbonyl group (C=O) at the 5th position of the pyrrolidine ring. The “1-(2-phenylethyl)” suggests a phenylethyl group attached to the 1st position of the ring. The “3-pyrrolidinyl” indicates a pyrrolidine ring attached at the 3rd position, and “2-butynamide” suggests a butynamide group at the 2nd position.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the carbonyl group and the phenylethyl group would likely have significant effects on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The carbonyl group, for example, is often involved in reactions such as nucleophilic addition or reduction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, its mechanism of action would involve interaction with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include further studies to fully elucidate its synthesis, structure, reactivity, and potential applications.